Cas no 138037-33-9 (4H-Pyrido[1,2-a]pyrimidine-3-carboxylic acid, 9-amino-7-methyl-4-oxo-,ethyl ester)

• Product Name: 4H-Pyrido[1,2-a]pyrimidine-3-carboxylic acid, 9-amino-7-methyl-4-oxo-,ethyl ester
• CAS No: 138037-33-9
• MF: C₁₂H₁₃N₃O₃
• MW: 247.249922513962
• CID: 1257126
• Update Time: 2024-08-04

4H-Pyrido[1,2-a]pyrimidine-3-carboxylic acid, 9-amino-7-methyl-4-oxo-,ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrido[1,2-a]pyrimidine-3-carboxylic acid, 9-amino-7-methyl-4-oxo-,ethyl ester
• 4H-Pyrido[1,2-a]pyrimidine-3-carboxylic acid, 9-amino-7-methyl-4-oxo-, ethyl ester

• Inchi： 1S/C12H13N3O3/c1-3-18-12(17)8-5-14-10-9(13)4-7(2)6-15(10)11(8)16/h4-6H,3,13H2,1-2H3
• InChI Key： QNRDJSPPYOZBJH-UHFFFAOYSA-N
• SMILES： C12C(N)=CC(C)=CN1C(=O)C(C(OCC)=O)=CN=2

Computed Properties

• Exact Mass: 247.09579

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 415.1±55.0 °C(Predicted)
• PSA: 84.99
• pka: 2.88±0.20(Predicted)